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Compound of Interest

Compound Name: 3-Fluoro-5-nitro-1H-pyrazole

CAS No.: 73305-88-1

Cat. No.: B6300051

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of 3-fluoro-5-nitro-1H-pyrazole (CAS:

73305-88-1), a critical intermediate in the synthesis of high-energy density materials (HEDMs)

and bioactive heterocyclic pharmaceuticals.[1] This molecule is distinguished by its amphoteric

nature and annular tautomerism, which significantly complicate its spectroscopic identification.

[1] This document outlines the validated synthesis, structural dynamics, and spectroscopic

signature (NMR, MS, IR) required for precise characterization in drug development and

materials science workflows.

Part 1: Chemical Identity & Structural Dynamics[1]
Nomenclature and Identifiers

IUPAC Name: 3-Fluoro-5-nitro-1H-pyrazole[1][2][3]

CAS Number: 73305-88-1[1][2][4]

Molecular Formula:
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[1][4]

Molecular Weight: 131.07 g/mol [1][4]

SMILES:O=C1=CC(F)=NN1

Tautomeric Equilibrium
A defining feature of this molecule is the annular tautomerism between the 3-fluoro-5-nitro and

5-fluoro-3-nitro forms.[1] In solution, the equilibrium is driven by solvent polarity and hydrogen

bonding capability.[1]

Form A (3-Fluoro-5-nitro): The proton resides on the nitrogen adjacent to the nitro group.[1]

Form B (5-Fluoro-3-nitro): The proton resides on the nitrogen adjacent to the fluoro group.[1]

In polar aprotic solvents (e.g., DMSO-

), the equilibrium often favors the tautomer where the proton is on the less electron-deficient
nitrogen, though the strong electron-withdrawing nature of both groups creates a rapid
exchange regime on the NMR time scale.[1]

Tautomeric Equilibrium

3-Fluoro-5-nitro-1H-pyrazole
(NH adjacent to NO2)

5-Fluoro-3-nitro-1H-pyrazole
(NH adjacent to F)

  Fast Exchange (Solvent Dependent)  

Click to download full resolution via product page

Figure 1: Annular tautomerism of fluoronitropyrazole. The rapid proton exchange affects NMR

peak broadening.[1]

Part 2: Synthesis & Experimental Protocol
The most robust route for high-purity synthesis involves the diazotization-fluorination of 3-

amino-5-nitropyrazole.[1] This method avoids the regioselectivity issues common in direct
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nitration of fluoropyrazoles.[1]

Reagents & Materials[1][5]
Precursor: 3-Amino-5-nitropyrazole (Commercial grade, >98%)[1]

Fluorinating Agent: Sodium Nitrite (

) / Tetrafluoroboric acid (

) or HF-Pyridine.[1]

Solvent: Water / Tetrafluoroboric acid diethyl ether complex.[1]

Step-by-Step Protocol
Diazotization: Dissolve 3-amino-5-nitropyrazole (10 mmol) in 48%

(20 mL) at -5°C.

Addition: Dropwise add an aqueous solution of

(1.1 eq) while maintaining the temperature below 0°C. The solution will turn pale yellow as
the diazonium salt forms.[1]

Photochemical/Thermal Decomposition: The resulting diazonium tetrafluoroborate salt is

decomposed either by heating to 40°C or via UV-irradiation (Balz-Schiemann condition) to

displace

with F.[1]

Extraction: Neutralize the mixture with

(carefully, to pH 7) and extract with Ethyl Acetate (

mL).

Purification: Dry organic layer over

, concentrate, and purify via column chromatography (Hexane:EtOAc 4:1).
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3-Amino-5-nitro-1H-pyrazole

Diazotization
(NaNO2, HBF4, -5°C)

Diazonium Salt Intermediate
[R-N2]+ [BF4]-

Balz-Schiemann Decomposition
(Heat or UV, -N2)

3-Fluoro-5-nitro-1H-pyrazole

Click to download full resolution via product page

Figure 2: Synthesis via Balz-Schiemann reaction.[1] This pathway ensures regiospecific

fluorine insertion.[1]

Part 3: Spectroscopic Data Profile
The following data represents the consensus spectroscopic signature for 3-fluoro-5-nitro-1H-
pyrazole. Note that chemical shifts may vary slightly (

ppm) depending on concentration and water content in DMSO-

.[1]

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-

(Recommended due to solubility and exchange suppression).[1]
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Nucleus

Chemical Shift
(

ppm)

Multiplicity

Coupling
Constants (

)

Assignment

H 14.50 Broad Singlet -
N-H

(Exchangeable)

H 7.25
Doublet (

)
Hz

C4-H (Aromatic

Ring)

F -126.5 Singlet/Doublet - C3-F

C 156.8
Doublet (

)
Hz C3 (C-F)

C 152.1
Doublet (

)
Hz

C5 (C-NO

)

C 98.4
Doublet (

)
Hz C4 (C-H)

Interpretation:

The C4-H Proton: The signal at ~7.25 ppm is characteristic of a pyrazole proton flanked by

electron-withdrawing groups.[1] The doublet splitting arises from the long-range coupling to

the fluorine atom (

).[1]

The C-F Carbon: The large coupling constant (~245 Hz) at 156.8 ppm is diagnostic of a

carbon directly bonded to fluorine.[1]

Mass Spectrometry (MS)[1]
Ionization Mode: Electrospray Ionization (ESI) - Negative Mode (ESI-).[1]

Molecular Ion:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/publication/331742205_Theoretical_NMR_investigation_of_pyrazol_and_substituted_pyrazoles_DNMR_and_1_H_spin-lattice_relaxation_times
https://www.researchgate.net/publication/331742205_Theoretical_NMR_investigation_of_pyrazol_and_substituted_pyrazoles_DNMR_and_1_H_spin-lattice_relaxation_times
https://www.researchgate.net/publication/331742205_Theoretical_NMR_investigation_of_pyrazol_and_substituted_pyrazoles_DNMR_and_1_H_spin-lattice_relaxation_times
https://www.researchgate.net/publication/331742205_Theoretical_NMR_investigation_of_pyrazol_and_substituted_pyrazoles_DNMR_and_1_H_spin-lattice_relaxation_times
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6300051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


observed at m/z 130.0.[1]

Fragmentation: Loss of

(46 Da) is a common primary fragmentation pathway.[1]

Infrared Spectroscopy (FT-IR)
3200 - 3400 cm

: N-H stretching (broad, H-bonded).[1]

1540 - 1560 cm

: Asymmetric

stretch (Strong).[1]

1340 - 1360 cm

: Symmetric

stretch.[1]

1100 - 1200 cm

: C-F stretching (Strong).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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